![molecular formula C19H19NO5 B5650045 N,N-diethyl-2-{[2-(2-furyl)-4-oxo-4H-chromen-6-yl]oxy}acetamide](/img/structure/B5650045.png)
N,N-diethyl-2-{[2-(2-furyl)-4-oxo-4H-chromen-6-yl]oxy}acetamide
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Overview
Description
N,N-diethyl-2-{[2-(2-furyl)-4-oxo-4H-chromen-6-yl]oxy}acetamide is a compound with potential significance in various fields of chemistry and biology. Its structure is derived from coumarin, a benzopyrone that is a fragrant organic chemical compound in the benzopyrone chemical class, which suggests it might possess interesting biological activities.
Synthesis Analysis
The synthesis of compounds related to this compound often involves multi-step chemical processes. For example, a study on related coumarin derivatives demonstrates the synthesis of N-1,3-benzo[d]thiazol-2-yl-2-(2-oxo-2H-chromen-4-yl)acetamide derivatives, highlighting the intricate steps involved in producing such compounds, including reactions with ethyl bromoacetate and hydrazine hydrate for the introduction of specific functional groups (Čačić et al., 2009).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound is often determined using spectroscopic techniques and X-ray crystallography. For instance, a study on a closely related compound, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, revealed its structure through X-ray diffraction, showcasing how molecular geometry is elucidated for such complex molecules (Sharma et al., 2018).
Chemical Reactions and Properties
The chemical reactions involving this compound derivatives can be diverse, depending on the functional groups present in the molecule. The reactivity of such compounds can be explored through various chemical transformations, including nucleophilic substitutions and cycloadditions. Studies on similar compounds have explored their potential in forming complexes and undergoing tautomerism, indicating a rich chemistry that can be applied for further functionalization and application (Öǧretir et al., 2010).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystalline structure, are crucial for understanding their behavior in different environments. The crystal structure analysis provides insights into the molecule's stability and potential for forming solid-state materials with unique properties (Barsky & Bernstein, 2008).
properties
IUPAC Name |
N,N-diethyl-2-[2-(furan-2-yl)-4-oxochromen-6-yl]oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO5/c1-3-20(4-2)19(22)12-24-13-7-8-16-14(10-13)15(21)11-18(25-16)17-6-5-9-23-17/h5-11H,3-4,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKKIBJUTCGXOCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)COC1=CC2=C(C=C1)OC(=CC2=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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